9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 9-(3-morpholin-4-ylpropyl)-4-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C24H26N2O4/c27-23-15-20(18-5-2-1-3-6-18)19-7-8-22-21(24(19)30-23)16-26(17-29-22)10-4-9-25-11-13-28-14-12-25/h1-3,5-8,15H,4,9-14,16-17H2
• InChI Key: PTRGIJRBLIOLND-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCN2CC3=C(C=CC4=C3OC(=O)C=C4C5=CC=CC=C5)OC2

Description

9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound belongs to the family of chromenes, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways, such as the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. Additionally, 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. Additionally, this compound has been shown to increase the levels of antioxidant enzymes, such as SOD and CAT, which protect cells from oxidative stress. Furthermore, 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one in lab experiments is its diverse biological activities, which make it a suitable candidate for studying various diseases and conditions. Additionally, this compound has a relatively simple synthesis method, which makes it easily accessible for researchers. However, one of the limitations of using 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one. One of the directions is to investigate its potential as a therapeutic agent for various diseases, such as cancer, neurodegenerative diseases, and diabetes. Additionally, future research can focus on elucidating the mechanism of action of this compound and identifying its molecular targets. Furthermore, there is a need for developing more efficient synthesis methods for 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one and improving its solubility in water for in vivo studies.

Synthesis Methods

The synthesis of 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves the reaction of 4-morpholinylpropanol, 4-phenylbutyric acid, and 2-hydroxymethyl-4H-chromen-4-one in the presence of a catalyst such as sulfuric acid. The reaction mixture is heated and refluxed for several hours, and the resulting product is purified through recrystallization or chromatography.

Scientific Research Applications

9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has shown promising results in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth and proliferation of cancer cells. Additionally, this compound has been investigated for its neuroprotective effects, as it has been shown to prevent neuronal damage and improve cognitive function in animal models of neurodegenerative diseases. Furthermore, 9-[3-(4-morpholinyl)propyl]-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has been studied for its potential as an anti-inflammatory and anti-oxidant agent.